![molecular formula C20H24N2O2 B4114766 N-(1-{[(3-ethylphenyl)amino]carbonyl}-2-methylpropyl)benzamide](/img/structure/B4114766.png)
N-(1-{[(3-ethylphenyl)amino]carbonyl}-2-methylpropyl)benzamide
Overview
Description
N-(1-{[(3-ethylphenyl)amino]carbonyl}-2-methylpropyl)benzamide, commonly known as EMBI, is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. EMBI is a member of the benzamide class of compounds and has a molecular weight of 319.4 g/mol.
Scientific Research Applications
EMBI has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and environmental science. In medicinal chemistry, EMBI has been found to have anti-inflammatory and anti-cancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. In agriculture, EMBI has been studied for its potential use as a herbicide. It has been found to be effective against a wide range of weeds. In environmental science, EMBI has been studied for its potential use as a water treatment agent. It has been found to be effective in removing organic pollutants from water.
Mechanism of Action
The exact mechanism of action of EMBI is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body. In cancer cells, EMBI has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting the activity of HDACs, EMBI is believed to prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
EMBI has been found to have a number of biochemical and physiological effects. In cancer cells, EMBI has been found to induce cell cycle arrest and apoptosis. It has also been found to inhibit the migration and invasion of cancer cells. In animal studies, EMBI has been found to reduce inflammation and oxidative stress. It has also been found to improve cognitive function and memory.
Advantages and Limitations for Lab Experiments
One advantage of using EMBI in lab experiments is that it is a relatively simple compound to synthesize. It is also stable under a wide range of conditions, making it easy to handle and store. However, one limitation of using EMBI in lab experiments is that its mechanism of action is not fully understood. This can make it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on EMBI. One area of research is to further investigate its potential applications in cancer treatment. This could involve studying its effects in combination with other anti-cancer drugs. Another area of research is to investigate its potential use as a herbicide. This could involve studying its effects on different types of weeds and crops. Finally, research could be conducted to investigate its potential use as a water treatment agent. This could involve studying its effects on different types of pollutants and water sources.
properties
IUPAC Name |
N-[1-(3-ethylanilino)-3-methyl-1-oxobutan-2-yl]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O2/c1-4-15-9-8-12-17(13-15)21-20(24)18(14(2)3)22-19(23)16-10-6-5-7-11-16/h5-14,18H,4H2,1-3H3,(H,21,24)(H,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUZOPRVSMWFSHA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)C(C(C)C)NC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{1-[(3-ethylphenyl)amino]-3-methyl-1-oxobutan-2-yl}benzamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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